Cas no 135762-90-2 (2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile)

• Product Name: 2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile
• CAS No: 135762-90-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1239000
• PubChem ID: 11240871
• Update Time: 2025-04-20

2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[(cyanomethyl)methylamino]-
• N-(α-cyanobenzyl)-N-(cyanomethyl)methylamine
• 2-[(cyanomethyl)(methyl)amino]-2-phenylacetonitrile
• 135762-90-2
• EN300-192682
• SCHEMBL12138866
• N-(alpha-Cyanobenzyl)-N-(cyanomethyl)methylamine
• 2-[cyanomethyl(methyl)amino]-2-phenylacetonitrile
• 2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile

• Inchi： 1S/C11H11N3/c1-14(8-7-12)11(9-13)10-5-3-2-4-6-10/h2-6,11H,8H2,1H3
• InChI Key： UCLKVGMGSSKLNY-UHFFFAOYSA-N
• SMILES： N(C)(CC#N)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.82